2-Ethoxy-4-(1H-imidazol-1-yl)benzonitrile

• CAS RN: 186191-36-6
• Molecular Formula: C12H11N3O
• Molecular Weight: 213.23 g/mol
• IUPAC Name: 2-ethoxy-4-imidazol-1-ylbenzonitrile
• InChI: InChI=1S/C12H11N3O/c1-2-16-12-7-11(4-3-10(12)8-13)15-6-5-14-9-15/h3-7,9H,2H2,1H3
• InChI Key: UZPYAYPVFMJEMB-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)N2C=CN=C2)C#N
• synonyms: Benzonitrile, 2-ethoxy-4-(1H-imidazol-1-yl)- (9CI)

Description

2-Ethoxy-4-(1H-imidazol-1-yl)benzonitrile, commonly known as EI, is a chemical compound that belongs to the family of imidazoles. EI has gained significant attention in the scientific community due to its potential applications in various fields, including medical research.

Mechanism Of Action

EI works by inhibiting the activity of certain enzymes and proteins in the body. This inhibition leads to a reduction in inflammation and the growth of cancer cells. EI has also been shown to enhance the activity of certain neurotransmitters in the brain, leading to its potential use in the treatment of neurological disorders.

Biochemical And Physiological Effects

EI has been shown to have a number of biochemical and physiological effects. These include the reduction of inflammation, inhibition of cancer cell growth, and enhancement of neurotransmitter activity in the brain. EI has also been shown to have a positive effect on the immune system, making it a potential candidate for the treatment of immune-related disorders.

Advantages And Limitations For Lab Experiments

EI has a number of advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research. EI also exhibits a high degree of stability, making it suitable for long-term studies. However, one limitation of EI is that it can be difficult to work with due to its low solubility in water.

Future Directions

There are a number of future directions for research on EI. One potential area of study is the use of EI in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another potential area of study is the use of EI in the treatment of immune-related disorders such as rheumatoid arthritis. Additionally, further research can be conducted to better understand the mechanism of action of EI and to identify potential new applications for this compound.

Synthesis Methods

EI can be synthesized through a simple and efficient method. The synthesis involves the reaction of 2-chloro-4-ethoxybenzonitrile with imidazole in the presence of a base. The product obtained is then purified through recrystallization to obtain pure EI.

Scientific Research Applications

EI has been extensively studied for its potential applications in medical research. It has been found to exhibit anti-inflammatory and anti-cancer properties. EI has also been shown to have a positive effect on the central nervous system, making it a potential candidate for the treatment of neurological disorders.